Cas no 467-98-1 (Morphinan-6-one,7,8-didehydro-4-hydroxy-3-methoxy-17-methyl-)
467-98-1 structure
Product Name:Morphinan-6-one,7,8-didehydro-4-hydroxy-3-methoxy-17-methyl-
CAS No:467-98-1
MF:C18H21NO3
MW:299.364245176315
CID:330582
PubChem ID:11055653
Update Time:2025-04-19
Morphinan-6-one,7,8-didehydro-4-hydroxy-3-methoxy-17-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Morphinan-6-one,7,8-didehydro-4-hydroxy-3-methoxy-17-methyl-
- Thebainone
- 4-Hydroxy-3-methoxy-17-methyl-morphin-7-en-6-on
- 4-hydroxy-3-methoxy-17-methyl-morphin-7-en-6-one
- 7,8-Didehydro-4-hydroxy-3-methoxy-17-methylmorphinan-6-one
- Thebainone a
- (1S,9R,10R)-3-hydroxy-4-methoxy-17-methyl-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2(7),3,5,11-tetraen-13-one
- THEBAINONE [MI]
- Thebainone (1mg/ml in Acetonitrile)
- Q27258369
- SCHEMBL8819854
- 141901-28-2
- 410TP47E6I
- DTXSID60878328
- Morphinan-6-one, 7,8-didehydro-4-hydroxy-3-methoxy-17-methyl-
- UNII-410TP47E6I
- 467-98-1
- -rel-(4aS,10R,10aR)-5-Hydroxy-6-methoxy-11-methyl-10,10a-dihydro-4H-10,4a-(epiminoethano)phenanthren-3(9H)-one
- (-)-Thebainone A
- DTXSID30871649
-
- Inchi： 1S/C18H21NO3/c1-19-8-7-18-10-12(20)4-5-13(18)14(19)9-11-3-6-15(22-2)17(21)16(11)18/h3-6,13-14,21H,7-10H2,1-2H3/t13-,14+,18-/m0/s1
- InChI Key： SLJDAVMWFVYEFI-IYOUNJFTSA-N
- SMILES： OC1=C(C=CC2C[C@@H]3[C@@H]4C=CC(C[C@@]4(C=21)CCN3C)=O)OC
Computed Properties
- Exact Mass: 299.15200
- Monoisotopic Mass: 299.15214353g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 1
- Complexity: 505
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 49.8Ų
Experimental Properties
- Density: 1.1613 (rough estimate)
- Melting Point: 142-144°C
- Boiling Point: 440.69°C (rough estimate)
- Refractive Index: 1.5740 (estimate)
- PSA: 49.77000
- LogP: 1.98190
- Specific Rotation: D28 -47° (c = 1.16 in 95% alc)
Morphinan-6-one,7,8-didehydro-4-hydroxy-3-methoxy-17-methyl- Related Literature
-
1. The Morphine–Thebaine group of alkaloids. Part IV. The structure of the thebainone methines and of thebainone-CK. W. Bentley,H. M. E. Cardwell J. Chem. Soc. 1955 3245
-
2. 172. The Morphine–Thebaine group of alkaloids. Part I. The isomerism of the thebainonesK. W. Bentley,A. E. Wain J. Chem. Soc. 1952 967
-
3. Reaction of thebainone-A enol methyl ether with benzoquinoneJ. B. Taylor J. Chem. Soc. C 1968 1506
-
K. W. Bentley,J. W. Lewis,J. B. Taylor J. Chem. Soc. C 1969 1945
-
K. W. Bentley,D. G. Hardy,B. Meek,J. B. Taylor,J. J. Brown,G. O. Morton J. Chem. Soc. C 1969 2229
467-98-1 (Morphinan-6-one,7,8-didehydro-4-hydroxy-3-methoxy-17-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
